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Compound of Interest

Compound Name: Resorufin cellobioside

Cat. No.: B16324971

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Resorufin cellobioside is a fluorogenic substrate used for the detection of cellulase activity.[1]

[2][3] Upon enzymatic cleavage by cellulase, it releases the highly fluorescent compound

resorufin, which can be monitored to quantify enzyme activity.[1][4][5] This technical guide

provides an in-depth overview of the solubility and stability of resorufin cellobioside, offering

valuable information for its handling, storage, and use in various research and drug

development applications.

Physicochemical Properties
A summary of the key physicochemical properties of resorufin cellobioside is presented

below.
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Property Value Reference

CAS Number 1000404-48-7 [1]

Molecular Formula C₂₄H₂₇NO₁₃ [1][2]

Molecular Weight 537.47 g/mol [1][2]

Appearance Brown-orange powder [2]

Purity >95% [1]

Excitation Maximum (Ex) 571 nm [1]

Emission Maximum (Em) 585 nm [1]

Solubility
The solubility of resorufin cellobioside is a critical parameter for its effective use in enzymatic

assays. The following table summarizes its known solubility in various solvents.

Solvent Solubility Remarks

Dimethyl Sulfoxide (DMSO) Soluble [1]

Water Not Reported
Solubility is expected to be

low.

Ethanol Not Reported

Methanol Not Reported

Phosphate-Buffered Saline

(PBS)
Not Reported

Stability
Understanding the stability of resorufin cellobioside under different conditions is crucial for

accurate and reproducible experimental results. The available information on its stability is

summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.abcam.com/en-us/products/biochemicals/resorufin-cellobioside-ab274307
https://www.abcam.com/en-us/products/biochemicals/resorufin-cellobioside-ab274307
https://cymitquimica.com/products/3D-ER28833/1000404-48-7/resorufin-b-d-cellobioside/
https://www.abcam.com/en-us/products/biochemicals/resorufin-cellobioside-ab274307
https://cymitquimica.com/products/3D-ER28833/1000404-48-7/resorufin-b-d-cellobioside/
https://cymitquimica.com/products/3D-ER28833/1000404-48-7/resorufin-b-d-cellobioside/
https://www.abcam.com/en-us/products/biochemicals/resorufin-cellobioside-ab274307
https://www.abcam.com/en-us/products/biochemicals/resorufin-cellobioside-ab274307
https://www.abcam.com/en-us/products/biochemicals/resorufin-cellobioside-ab274307
https://www.benchchem.com/product/b16324971/docs?utm_src=pdf-body#resorufin-cellobioside-a-technical-guide-to-solubility-and-stability
https://www.abcam.com/en-us/products/biochemicals/resorufin-cellobioside-ab274307
https://www.benchchem.com/product/b16324971/docs?utm_src=pdf-body#resorufin-cellobioside-a-technical-guide-to-solubility-and-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16324971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Condition Stability Recommendations

Temperature
Stable when stored at -20°C.

[1][3]

For long-term storage, it is

recommended to keep the

compound at -20°C.[1][3]

Light Potentially light-sensitive. Store in the dark.[6]

pH Data not available.

It is advisable to prepare fresh

solutions in the desired buffer

immediately before use.

Aqueous Solution Limited stability.

Aqueous solutions of the

related compound, resorufin,

are not recommended for

storage for more than one day.

[7]

Experimental Protocols
Detailed protocols for determining the solubility and stability of resorufin cellobioside are

provided below. These are generalized methods that can be adapted for specific experimental

needs.

Protocol 1: Determination of Aqueous Solubility by UV-
Visible Spectroscopy
This protocol outlines a method to determine the equilibrium solubility of resorufin
cellobioside in an aqueous buffer.

Materials:

Resorufin cellobioside

Aqueous buffer (e.g., 50 mM sodium phosphate, pH 7.0)

Microcentrifuge tubes

Thermomixer or shaking incubator
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Microcentrifuge

UV-Visible spectrophotometer

Quartz cuvettes or microplate reader

Procedure:

Add an excess amount of resorufin cellobioside to a microcentrifuge tube containing a

known volume of the aqueous buffer.

Incubate the tube at a constant temperature (e.g., 25°C) with continuous agitation for 24-48

hours to ensure equilibrium is reached.

Centrifuge the suspension at high speed (e.g., 14,000 x g) for 15 minutes to pellet the

undissolved solid.

Carefully collect the supernatant without disturbing the pellet.

Prepare a series of dilutions of the supernatant with the same aqueous buffer.

Measure the absorbance of the dilutions at the wavelength of maximum absorbance for

resorufin cellobioside.

Separately, prepare a standard curve of known concentrations of resorufin cellobioside in

the same buffer.

Calculate the concentration of the saturated solution from the standard curve and the dilution

factor.

Protocol 2: Assessment of Thermal Stability
This protocol describes a method to evaluate the thermal stability of resorufin cellobioside in

solution.

Materials:
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Resorufin cellobioside solution in a relevant buffer (e.g., 1 mM in 50 mM sodium

phosphate, pH 7.0)

Cellulase enzyme solution

Fluorometer or fluorescence microplate reader

Thermostatic water baths or heat blocks

Procedure:

Aliquot the resorufin cellobioside solution into several microcentrifuge tubes.

Incubate the tubes at different temperatures (e.g., 4°C, 25°C, 37°C, 50°C) for various time

points (e.g., 0, 1, 2, 4, 8, 24 hours).

At each time point, remove an aliquot from each temperature condition.

To assess the integrity of the substrate, perform an enzyme activity assay by adding a

standard concentration of cellulase to the aliquot.

Measure the rate of increase in fluorescence at 585 nm (with excitation at 571 nm).

Plot the relative enzymatic activity (as a percentage of the activity at time 0) against time for

each temperature. A decrease in activity indicates degradation of the substrate.

Signaling Pathways and Experimental Workflows
Enzymatic Cleavage of Resorufin Cellobioside
The utility of resorufin cellobioside as a substrate is based on a single enzymatic step.

Cellulase hydrolyzes the glycosidic bond, releasing cellobiose and the fluorophore resorufin.

Resorufin Cellobioside
(Non-fluorescent)

Resorufin
(Highly Fluorescent)

Hydrolysis

Cellobiose

Cellulase
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Click to download full resolution via product page

Caption: Enzymatic conversion of resorufin cellobioside to resorufin.

Workflow for Solubility Determination
The following diagram illustrates the key steps in determining the aqueous solubility of

resorufin cellobioside.
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Sample Preparation

Phase Separation

Analysis

arrow Add excess Resorufin
Cellobioside to buffer
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temperature with agitation
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Centrifuge to pellet
undissolved solid

Collect supernatant

Prepare dilutions of
supernatant

Measure absorbance using
UV-Vis spectrophotometry

Calculate concentration
using a standard curve

Click to download full resolution via product page

Caption: Workflow for determining solubility.

Workflow for Stability Assessment
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This diagram outlines the process for assessing the stability of resorufin cellobioside under

various conditions.

Incubation

Enzyme Assay

Data Analysis

arrow Prepare solution of
Resorufin Cellobioside

Incubate aliquots under
different conditions

(Temperature, pH, Light)

Collect samples at
various time points

Add Cellulase to
each sample

Monitor fluorescence increase
over time

Calculate initial reaction rate

Plot relative activity vs. time
to determine stability

Click to download full resolution via product page
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Caption: Workflow for assessing stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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